Cas no 15876-67-2 (Ubretid)

• Product name: Ubretid
• CAS No: 15876-67-2
• MF: C₂₂H₃₂Br₂N₄O₄
• MW: 576.3219
• MDL: MFCD00867188
• CID: 139894
• PubChem ID: 27522

Ubretid Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3,3'-[1,6-hexanediylbis[(methylimino)carbonyl]oxy]bis[1-methyl-, bromide (1:2)
• (1-methylpyridin-1-ium-3-yl) N-methyl-N-[6-[methyl-(1-methylpyridin-1-ium-3-yl)oxycarbonylamino]hexyl]carbamate,dibromide
• DISTIGMINE
• Distigmine Bromide
• BC 51
• Bromure de distigmine [INN-French]
• Bromuro de distigmina [INN-Spanish]
• Distigminbromid
• Distigmindibromid
• Distigmini bromidum [INN-Latin]
• EINECS 240-013-0
• Hexamarium
• N,N'-Dimethyl-N,N'-bis-(1-methyl-pyridinium-3-yloxycarbonyl)-hexandiyldiamin,Dibromid
• N,N'-dimethyl-N,N'-bis-(1-methyl-pyridinium-3-yloxycarbonyl)-hexanediyldiamine,dibromide
• Ubretid
• Ubritil
• Distigmine bromide [INN:BAN:JAN]
• 750F36OP6J
• 3,3'-(((hexane-1,6-diylbis(methylazanediyl))bis(carbonyl))bis(oxy))bis(1-methylpyridin-1-ium) bromide
• 3-Hydroxy-1-methylpyridinium bromide hexamethylenebis(methylcarbamate)
• 3,3'-(1,6-Hexanediylbis((methylimino)carbonyl)oxy)bis(1-methylpyridinium) dibromide
• 3,3'-{hexane-1,6-diylbis[(methylcarbamoyl)oxy]}bis(1-methylpyridinium) dibromide
• PYRIDINIUM, 3,3'-(1,6-HEXANEDIYLBIS((METHYLIMINO)CARBONYL)OXY)BIS(1-METHYL-, BROMIDE (1:2)
• Distigmini bromidum
• HEXAMARIUM BROMIDE
• 3,3'-{Hexane-1,6-diylbis[(methylcarbamoyl)oxy]}bis(1-methylpyridin-1-ium) dibromide
• MFCD00867188
• D01228
• Q3277473
• CHEMBL1098285
• DISTIGMINE BROMIDE [MART.]
• DISTIGMINE BROMIDE [JAN]
• 1-methyl-3-{[methyl({6-[methyl({[(1-methylpyridin-1-ium-3-yl)oxy]carbonyl})amino]hexyl})carbamoyl]oxy}pyridin-1-ium dibromide
• 3-Hydroxy-1-methylpyridinium bromide hexamethylenebis-(N-methylcarbamate)
• HEXAMETHYLENEBIS(N-METHYLCARBAMINOYL-1-METHYL-3-HYDROXYPYRIDINIUM BROMIDE)
• (1-methylpyridin-1-ium-3-yl) N-methyl-N-[6-[methyl-(1-methylpyridin-1-ium-3-yl)oxycarbonylamino]hexyl]carbamate;dibromide
• CHEBI:31512
• DTXSID60935985
• AC-8868
• FT-0718457
• SCHEMBL148842
• Bromure de distigmine
• Pyridinium, 3,3'-(1,6-hexanediylbis((methylimino)carbonyl)oxy)bis-1-methyl-, dibromide
• DISTIGMINE BROMIDE [INN]
• NS00087031
• Distigmine bromide (JP17/INN)
• DISTIGMINE BROMIDE [WHO-DD]
• distigminebromide
• UNII-750F36OP6J
• DISTIGMINE BROMIDE [MI]
• SY226319
• A855351
• Pyridinium, 3-hydroxy-1-methyl-, bromide, hexamethylenebis(methylcarbamate)
• 15876-67-2
• BCP16582
• HY-119577
• BC-51
• AS-74357
• Adcostigmine
• Ubretid (TN)
• Bromuro de distigmina
• AKOS015914117
• 3,3'-(1,6-HEXANEDIYLBIS((METHYLIMINO)CARBONYL)OXY)BIS(1-METHYLPYRIDINIUM)DIBROMIDE
• C72992
• CS-0070000
• distigmine dibromide
• Pyridinium, 3,3'-[1,6-hexanediylbis[(methylimino)carbonyl]oxy]bis[1-methyl-, bromide (1:2)
• GLXC-04199
• GJHSNEVFXQVOHR-UHFFFAOYSA-L

• MDL： MFCD00867188
• Inchi： 1S/C22H32N4O4.2BrH/c1-23-13-9-11-19(17-23)29-21(27)25(3)15-7-5-6-8-16-26(4)22(28)30-20-12-10-14-24(2)18-20;;/h9-14,17-18H,5-8,15-16H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： GJHSNEVFXQVOHR-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].O(C1C([H])=C([H])C([H])=[N+](C([H])([H])[H])C=1[H])C(N(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N(C(=O)OC1C([H])=C([H])C([H])=[N+](C([H])([H])[H])C=1[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 574.07900
• Monoisotopic Mass: 574.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 487
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• Melting Point: >175oC (subl.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 66.84000
• LogP: -3.53460

Ubretid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)